2-[(Butoxycarbonyl)amino]benzoic acid

Combinatorial chemistry Benzodiazepine synthesis Ugi multicomponent reaction

2-[(Butoxycarbonyl)amino]benzoic acid (syn. Boc-anthranilic acid, Boc-2-Abz-OH, CAS 68790-38-5) is an N-tert-butoxycarbonyl-protected derivative of anthranilic acid (2-aminobenzoic acid) with molecular formula C₁₂H₁₅NO₄ and molecular weight 237.25 g/mol.

Molecular Formula C12H15NO4
Molecular Weight 237.25g/mol
Cat. No. B374498
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name2-[(Butoxycarbonyl)amino]benzoic acid
Molecular FormulaC12H15NO4
Molecular Weight237.25g/mol
Structural Identifiers
SMILESCCCCOC(=O)NC1=CC=CC=C1C(=O)O
InChIInChI=1S/C12H15NO4/c1-2-3-8-17-12(16)13-10-7-5-4-6-9(10)11(14)15/h4-7H,2-3,8H2,1H3,(H,13,16)(H,14,15)
InChIKeyZQXZXAUTUQETOK-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-[(Butoxycarbonyl)amino]benzoic Acid (Boc-2-Abz-OH): Procurement-Relevant Identity, Class, and Core Specifications


2-[(Butoxycarbonyl)amino]benzoic acid (syn. Boc-anthranilic acid, Boc-2-Abz-OH, CAS 68790-38-5) is an N-tert-butoxycarbonyl-protected derivative of anthranilic acid (2-aminobenzoic acid) with molecular formula C₁₂H₁₅NO₄ and molecular weight 237.25 g/mol [1]. It belongs to the alkoxycarbonyl-protected aromatic amino acid class, alongside its Fmoc-, Cbz-, and Alloc-protected analogs. The compound is a white to off-white crystalline solid with a melting point of 153–156 °C (dec.), a predicted pKa of 3.67 ± 0.36, and is typically supplied at ≥98.0% purity (T) . Its defining structural feature—the acid-labile Boc group on the aromatic amine—enables controlled deprotection under mild acidic conditions (commonly TFA or HCl) while maintaining orthogonality with base-labile protecting groups such as Fmoc [2].

Protection Strategy Acid-labile Boc group for controlled TFA-based deprotection in SPPS
Orthogonal Chemistry Compatible with Fmoc/tBu strategies; remains stable to basic conditions
Regulatory Profile DEA-unrestricted alternative to List I anthranilic acid for U.S. laboratories

Why 2-[(Butoxycarbonyl)amino]benzoic Acid Cannot Be Casually Replaced by Unprotected Anthranilic Acid or Fmoc/Cbz Analogs


Casual substitution of 2-[(butoxycarbonyl)amino]benzoic acid with unprotected anthranilic acid or alternative N-protected analogs (Fmoc-, Cbz-, Alloc-) carries quantifiable risks in reaction outcome, yield, and regulatory compliance. In the Ugi/DeBOC/cyclize synthesis of 1,4-benzodiazepine-2,5-diones, replacing N-Boc-anthranilic acid with unprotected anthranilic acid causes a 4–5-fold reduction in LC/MS area-% yield due to competing side reactions involving the free amine [1]. In Grignard additions to anthranilic acid derivatives, the Boc group completely redirects the reaction chemoselectivity—from tertiary carbinol (major product with unprotected substrate) to aryl ketone (sole isolated product with Boc protection) [2]. Furthermore, for U.S.-based glycan analysis laboratories, unprotected anthranilic acid (2-AA) is classified as a DEA List I chemical under the Controlled Substances Act, imposing recordkeeping, distribution, and shipping restrictions; the Boc-protected form (2-AA-Boc) circumvents this regulatory burden entirely while enabling identical downstream labeling performance after in situ deprotection [3].

Unprotected anthranilic acid May reduce Ugi reaction yields due to competing amine side reactions; DEA List I status adds procurement burden.
Fmoc-2-Abz-OH analog Requires basic deprotection incompatible with acid-labile Boc-SPPS workflows; orthogonal strategy mismatch.
Cbz or Alloc analogs May not replicate Boc-specific chemoselectivity in Grignard additions; deprotection conditions differ.

Quantitative Differentiation Evidence: 2-[(Butoxycarbonyl)amino]benzoic Acid vs. Unprotected Anthranilic Acid and Fmoc/Cbz Analogs


Benzodiazepine-2,5-dione Library Synthesis: N-Boc-anthranilic Acid Delivers 4–5-Fold Higher Ugi Reaction Yields vs. Unprotected Anthranilic Acid

In the solution-phase synthesis of 1,4-benzodiazepine-2,5-dione (BDP) libraries via the Ugi/DeBOC/cyclize strategy, N-Boc-anthranilic acid dramatically outperforms unprotected anthranilic acid. Using anthranilic acid (R = H) with the AcCl/MeOH procedure, area-% yields by LC/MS (UV 220 nm) ranged from only 17% to 40% across six substrate entries, closely matching Armstrong's previously reported isolated yields of 15–50% [1]. In contrast, when N-Boc-anthranilic acid (R = Boc) was employed under identical multi-component condensation and deprotection/cyclization conditions, area-% yields improved to 54–98% across the same entries, with scaled-up isolated yields of 36–87% [1]. The same Ugi reaction with cyclohexylisocyanide showed a 4–5-fold higher LC/MS A% yield with the N-Boc substrate compared to unprotected anthranilic acid, and 2–3-fold A% yield improvements were consistently observed for BDP products 2–4 and 6 [1]. The dramatic yield enhancement is attributed to suppression of competing side reactions involving the free anthranilic amine during the Ugi condensation [1].

Ugi library yield
Head-to-head
4–5× higher LC/MS A% yield vs. unprotected; 54–98% area-%
Supports benzodiazepine library construction workflow
Ugi/DeBOC/cyclize sequence; 96-well plate format
Combinatorial chemistry Benzodiazepine synthesis Ugi multicomponent reaction

Grignard Reaction Chemoselectivity Switch: Boc Protection Redirects Product Outcome from Tertiary Carbinol to Aryl Ketone as Sole Isolated Product

The addition of Grignard reagents to o-amino aryl carboxylic acids is fundamentally altered by N-protection. With unprotected anthranilic acid, the reaction proceeds through carboxylate salt formation followed by double Grignard addition to yield tertiary carbinol as the major product [1]. However, when the o-amino moiety of anthranilic acid is protected with a Boc group (as well as trifluoroacetyl or pivaloyl), the reaction pathway is completely redirected: aryl ketones are formed as the only isolated product, with no tertiary carbinol detected [1]. This chemoselectivity switch is not observed with all protecting groups—it is specifically mediated by Boc, trifluoroacetyl, and pivaloyl protection, whereas other N-protecting groups do not produce this outcome [1]. The Boc group thus enables direct, one-step access to 2-aminobenzophenone derivatives that would otherwise require multi-step sequences.

Grignard chemoselectivity
Head-to-head
Aryl ketone as sole product with Boc; tertiary carbinol from unprotected
Enables direct 2-aminobenzophenone synthesis
Grignard addition without additives; Boc/trifluoroacetyl/pivaloyl scope
Organometallic chemistry Chemoselectivity Protecting group strategy

DEA Regulatory Classification: Boc-Protected 2-AA Circumvents Controlled Substances Act Restrictions That Apply to Unprotected Anthranilic Acid

Anthranilic acid (2-AA) is a widely used fluorophore for reductive amination labeling of glycans and is slightly more sensitive than the alternative label 2-aminobenzamide (2-AB) [1]. However, in the United States, anthranilic acid, its esters, and its salts are classified as List I chemicals under the Controlled Substances Act (21 U.S.C. §§ 801 et seq.) due to their potential use in methaqualone synthesis, imposing recordkeeping, distribution, and shipping requirements that complicate procurement [1]. The Boc-protected derivative (2-AA-Boc, i.e., 2-[(butoxycarbonyl)amino]benzoic acid) is not anthranilic acid, nor an ester or salt thereof, and is therefore not a List I chemical [1]. The Agilent patent demonstrates that 2-AA-Boc can be quantitatively deprotected in situ using neat difluoroacetic acid (DFA) at 50–90 °C or TFA, with the liberated 2-AA directly participating in glycan reductive amination labeling without workflow compromise [1]. This enables U.S. laboratories to access the superior sensitivity of 2-AA labeling while maintaining full DEA compliance [1].

Regulatory status
Reported
Not a List I chemical; unrestricted procurement
Simplifies U.S. glycan labeling workflow compliance
vs. anthranilic acid regulated under Controlled Substances Act
Glycan analysis Regulatory compliance Fluorescent labeling

Synthesis Efficiency: N-Boc Protection of Anthranilic Acid Achieves 88% Isolated Yield Under Mild Aqueous Conditions

The large-scale preparation of 2-[(butoxycarbonyl)amino]benzoic acid from anthranilic acid and di-tert-butyl dicarbonate (Boc₂O) proceeds with high efficiency under mild conditions. A reported procedure using anthranilic acid (25.0 g, 182 mmol, 1.0 eq.) and Boc₂O (43.7 g, 200 mmol, 1.1 eq.) in 1:1 THF:H₂O at pH 10 (adjusted with 2N NaOH) and room temperature overnight, followed by pH adjustment to 4 with 15% aqueous citric acid, yields the product as a white crystalline solid in 88% isolated yield (36.0 g) after vacuum filtration and drying [1]. This straightforward, chromatography-free protocol contrasts with the more challenging protection of less nucleophilic aromatic amines, where di-Boc intermediates and selective mono-deprotection are often required to achieve satisfactory yields [2]. The high yield and operational simplicity support cost-effective procurement or in-house preparation at multi-gram to kilogram scale.

Synthesis efficiency
Reported
88% isolated yield at 182 mmol scale
Supports cost-effective multi-gram procurement
Boc₂O, THF/H₂O, pH 10; chromatography-free workup
Process chemistry N-protection methodology Scalable synthesis

Thermophysical Differentiation: Boc-2-Abz-OH Melting Point (153–156 °C) Is Significantly Lower Than Fmoc-2-Abz-OH (216–218 °C), Indicating Distinct Handling and Solubility Profiles

The melting point of 2-[(butoxycarbonyl)amino]benzoic acid is 153–156 °C (with decomposition), as reported by Sigma-Aldrich, ChemicalBook, ChemImpex, and multiple other suppliers [1]. In comparison, the Fmoc analog, Fmoc-2-Abz-OH (CAS 150256-42-1), exhibits a significantly higher melting point of 216–218 °C (lit.) . This approximately 60 °C difference reflects the distinct molecular properties conferred by the Boc vs. Fmoc protecting groups. The lower melting point of the Boc derivative, combined with its predicted LogP of 3.3, suggests different solubility behavior in common organic solvents used for peptide coupling (DMF, DCM, NMP) compared to the Fmoc analog [1]. Additionally, the Boc compound requires refrigerated storage (0–5 °C), whereas Fmoc-2-Abz-OH is typically stored at cool dry conditions (<25 °C), reflecting the inherent thermal lability of the Boc carbamate relative to the base-stable Fmoc carbamate .

Thermophysical profile
Class-level
mp 153–156 °C (dec.) vs. Fmoc analog 216–218 °C
Indicates distinct solubility and handling properties
Supplier-reported values; LogP 3.3 predicted
Physicochemical characterization Solid-phase peptide synthesis Reagent handling

Solid-Phase Peptide Synthesis Orthogonality: Boc-2-Abz-OH Is Specifically Validated for Boc-SPPS, While Fmoc-2-Abz-OH Serves Fmoc-SPPS—Enabling Orthogonal Protection Strategies

Sigma-Aldrich explicitly classifies Boc-2-Abz-OH with the reaction suitability designation 'reaction type: Boc solid-phase peptide synthesis' and the application tag 'peptide synthesis' . This designation reflects the compound's role as an N-terminally protected anthranilic acid building block compatible with the Boc/Bz SPPS strategy, where the Boc group is removed by TFA during each coupling cycle while the peptide remains attached to the resin via a stable linker [1]. In contrast, Fmoc-2-Abz-OH (CAS 150256-42-1) is employed in the orthogonal Fmoc/tBu SPPS strategy, where the Fmoc group is removed under basic conditions (20% piperidine/DMF) [1]. This strategic orthogonality means that Boc-2-Abz-OH can be incorporated as a protected anthranilic acid residue in peptides synthesized via Fmoc-SPPS when a Boc group is needed for orthogonal protection of the anthranilic amine during on-resin modifications—a capability not available with Fmoc-2-Abz-OH alone. The N-Boc-anthranilic acid Dhbt ester has been specifically prepared and applied in parallel multiple-column solid-phase peptide synthesis for constructing internally quenched fluorescent protease substrates, demonstrating practical utility in Boc-chemistry SPPS [2].

SPPS orthogonality
Class-level
Validated for Boc-SPPS; orthogonal to Fmoc chemistry
Enables selective anthranilic amine deprotection in complex peptides
Dhbt ester coupling; internally quenched substrate design
Solid-phase peptide synthesis Protecting group orthogonality Peptide chemistry

Evidence-Backed Application Scenarios Where 2-[(Butoxycarbonyl)amino]benzoic Acid Provides Verifiable Advantage


High-Throughput 1,4-Benzodiazepine-2,5-dione Library Production via Ugi/DeBOC/Cyclize Strategy

Combinatorial chemistry groups synthesizing benzodiazepine libraries in 96-well plate format achieve 2–5-fold higher yields when employing N-Boc-anthranilic acid versus unprotected anthranilic acid in the Ugi four-component condensation [1]. The Boc group eliminates competing side reactions from the free anthranilic amine during the Ugi step, producing virtually clean HPLC traces of the final BDP products. This yield advantage has been validated across diverse aldehyde and amine inputs, with the chemistry successfully transferred to automated 96-well parallel synthesis on Quadra 96 dispensing systems [1].

One-Step Grignard Synthesis of 2-Aminobenzophenone Derivatives via Boc-Directed Chemoselectivity

Medicinal chemistry programs requiring 2-aminobenzophenone scaffolds can employ N-Boc-anthranilic acid in a direct Grignard addition to access aryl ketones as the exclusive isolated product. This contrasts with the use of unprotected anthranilic acid, which under identical Grignard conditions yields tertiary carbinol as the major product and requires additional oxidation or multi-step sequences to reach the ketone [1]. The Boc group thus enables a strategic simplification of synthetic routes to benzophenone-based kinase inhibitors, GPCR ligands, and other aryl ketone-containing pharmacophores [1].

DEA-Compliant Glycan Fluorescent Labeling Workflows for U.S. Laboratories

U.S.-based glycoanalytical core facilities and biopharmaceutical quality control laboratories can procure and use Boc-2-AA as a DEA-compliant precursor to anthranilic acid (2-AA) for reductive amination labeling of N-glycans [1]. The compound is not classified as a List I chemical under the Controlled Substances Act, eliminating the recordkeeping, distribution, and shipping restrictions that apply to unprotected anthranilic acid [1]. In situ deprotection with neat DFA or TFA at 50–90 °C liberates 2-AA for immediate glycan labeling, maintaining the superior fluorescence sensitivity of 2-AA relative to 2-AB while ensuring full regulatory compliance [1].

Orthogonal Protection in Multi-Step Peptide Synthesis Requiring Anthranilic Acid Residues

Peptide chemists constructing internally quenched fluorescent substrates, anthraniloyl-labeled peptides, or peptides containing orthogonally protected aromatic amine residues benefit from Boc-2-Abz-OH as a key building block [1]. The Boc group is orthogonal to Fmoc protection, enabling selective on-resin deprotection of the anthranilic amine with TFA without affecting Fmoc-protected backbone amines. The N-Boc-anthranilic acid Dhbt ester has been validated for efficient coupling in parallel multiple-column solid-phase peptide synthesis, producing peptide substrates with anthraniloyl/3-nitrotyrosine donor-acceptor pairs for fluorescence resonance energy transfer-based protease assays [1].

Application
Selection Property
Validation Focus
Benzodiazepine library synthesis
Boc group for side-reaction suppression in multicomponent condensations
LC/MS product purity and yield consistency under parallel synthesis
2-Aminobenzophenone scaffold assembly
Chemoselective Grignard addition directed by N-Boc protection
Exclusive aryl ketone formation vs. tertiary carbinol pathway
N-Glycan fluorescent labeling (U.S. labs)
DEA-unrestricted 2-AA precursor with in situ deprotection capability
Deprotection efficiency and reductive amination labeling performance
Peptide substrates with orthogonally protected amines
Acid-labile Boc on anthranilic acid; orthogonal to Fmoc backbone
Selective on-resin deprotection and Dhbt ester coupling yield
Quote Request

Request a Quote for 2-[(Butoxycarbonyl)amino]benzoic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.